Cas no 203506-43-8 (1,4-Benzenedicarboxylicacid, 2-amino-, 1,4-bis(1-methylethyl) ester)

• Product Name: 1,4-Benzenedicarboxylicacid, 2-amino-, 1,4-bis(1-methylethyl) ester
• CAS No: 203506-43-8
• MF: C₁₄H₁₉NO₄
• MW: 265.30496430397
• CID: 241219
• PubChem ID: 21889410
• Update Time: 2025-04-19

1,4-Benzenedicarboxylicacid, 2-amino-, 1,4-bis(1-methylethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxylicacid, 2-amino-, 1,4-bis(1-methylethyl) ester
• dipropan-2-yl 2-aminobenzene-1,4-dicarboxylate
• 1,4-Benzenedicarboxylicacid,2-amino-,bis(1-methylethyl) ester (9CI)
• 2-Aminoterephathalic acid,diisopropyl ester
• DIISOPROPYL 2-AMINOTEREPHTHALATE
• X4401
• SCHEMBL5374011
• DTXSID40619498
• 203506-43-8

• Inchi： 1S/C14H19NO4/c1-8(2)18-13(16)10-5-6-11(12(15)7-10)14(17)19-9(3)4/h5-9H,15H2,1-4H3
• InChI Key： XDRMOUCLSFHCMT-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(C(=O)OC(C)C)=CC=1N)=O)C(C)C

Computed Properties

• Exact Mass: 265.13100
• Monoisotopic Mass: 265.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 78.6Ų

Experimental Properties

• PSA: 78.62000
• LogP: 2.98040